Cas no 2138091-51-5 (4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid)

• Product Name: 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid
• CAS No: 2138091-51-5
• MF: C₃₀H₃₈N₂O₆
• MW: 522.632528781891
• CID: 6409839
• PubChem ID: 165512357
• Update Time: 2025-05-24

4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid
• 2138091-51-5
• EN300-1178174
• 4-[(3-{[(tert-butoxy)carbonyl]amino}cyclohexyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid

• Inchi： 1S/C30H38N2O6/c1-30(2,3)38-28(35)31-20-10-8-11-21(18-20)32(17-9-16-27(33)34)29(36)37-19-26-24-14-6-4-12-22(24)23-13-5-7-15-25(23)26/h4-7,12-15,20-21,26H,8-11,16-19H2,1-3H3,(H,31,35)(H,33,34)
• InChI Key： GLIOPAFLMJOPPH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CCCC(=O)O)C1CCCC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 522.27298694g/mol
• Monoisotopic Mass: 522.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid

Professional Introduction to Compound with CAS No. 2138091-51-5 and Product Name: 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic Acid

The compound with the CAS number 2138091-51-5 and the product name 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of multiple functional groups, including (tert-butoxy)carbonylamino and (9H-fluoren-9-yl)methoxycarbonyl, suggests a high degree of chemical complexity and specificity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The (tert-butoxy)carbonylamino group, in particular, is known for its role in protecting amino groups during synthetic processes, ensuring stability and controlled reactivity. This feature is crucial in multi-step synthesis, where precise control over reaction pathways is essential. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a fluorinated aromatic ring, which has been shown to enhance metabolic stability and binding affinity in drug molecules. These properties make the compound an attractive scaffold for developing new pharmaceuticals targeting various biological pathways.

The molecular backbone of 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid incorporates a cyclohexyl group linked to an amino butanoic acid moiety. The cyclohexyl ring provides steric hindrance, which can be beneficial in optimizing binding interactions with biological targets. This structural feature is particularly relevant in the context of enzyme inhibition, where precise spatial orientation of functional groups can significantly influence efficacy. Furthermore, the amino butanoic acid segment introduces a polar region that can facilitate interactions with water-soluble targets, enhancing bioavailability and pharmacokinetic properties.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps toward understanding their potential therapeutic applications. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in elucidating the structure of this compound. These techniques provide detailed insights into the chemical environment of each functional group, confirming the presence and configuration of key moieties like the (tert-butoxy)carbonylamino and (9H-fluoren-9-yl)methoxycarbonyl groups. Such structural validations are essential before proceeding to biological assays.

Current research trends indicate that compounds with similar structural motifs are being explored for their potential in treating neurological disorders, cancer, and inflammatory conditions. The combination of protective groups and fluorinated aromatic rings enhances both the synthetic utility and pharmacological activity of these molecules. For instance, studies have demonstrated that fluorinated derivatives exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This characteristic is particularly advantageous for drugs that require prolonged half-life or sustained release.

The synthesis of 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid involves a series of carefully orchestrated chemical reactions. Protecting group strategies are employed to prevent unwanted side reactions during multi-step synthesis. The introduction of the (tert-butoxy)carbonylamino group early in the synthesis ensures that the amino function remains available for subsequent modifications without interference from other reactive sites. Later on, deprotection steps are carried out under mild conditions to yield the final product with high purity and yield.

Biological evaluation of this compound is ongoing in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes or receptors relevant to human diseases. The precise arrangement of functional groups within its structure allows for selective interactions with biological targets, making it a promising candidate for further development. Additionally, computational modeling techniques have been employed to predict binding affinities and optimize lead structures based on existing data from related compounds.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to enhanced binding affinity, improved metabolic stability, and increased bioavailability. In 4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid, the presence of a fluorinated fluorene ring contributes to these desirable properties while also providing a distinct chemical signature for structural elucidation and differentiation from other analogs.

As research continues to evolve, new methodologies for synthesizing complex molecules like this one will become increasingly important. Advances in flow chemistry and automated synthesis platforms have made it possible to streamline multi-step processes, reducing reaction times and improving scalability. These innovations are expected to accelerate the discovery pipeline for novel therapeutics derived from structurally complex compounds.

In conclusion,4-(3-{(tert-butoxy)carbonylamino}cyclohexyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid (CAS No. 2138091-51-5) represents a significant contribution to pharmaceutical chemistry due to its intricate design and potential therapeutic applications. The combination of protective groups and fluorinated aromatic rings enhances its synthetic utility and pharmacological activity, making it a valuable scaffold for further investigation. As research progresses，this compound is poised to play a crucial role in developing next-generation pharmaceuticals targeting various human diseases.